Cas no 2227718-40-1 ((1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol)
2227718-40-1 structure
Product Name:(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol
CAS No:2227718-40-1
MF:C9H16N2O
MW:168.236142158508
CID:6046737
PubChem ID:165690938
Update Time:2023-12-28
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol
- 2227718-40-1
- EN300-1744465
-
- Inchi： 1S/C9H16N2O/c1-7(12)8-5-10-11(6-8)9(2,3)4/h5-7,12H,1-4H3/t7-/m0/s1
- InChI Key： SVCVTMNBXIYALM-ZETCQYMHSA-N
- SMILES： O[C@@H](C)C1C=NN(C=1)C(C)(C)C
Computed Properties
- Exact Mass: 168.126263138g/mol
- Monoisotopic Mass: 168.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 38Ų
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1744465-0.05g |
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol |
2227718-40-1 | 0.05g |
$1056.0 | 2023-09-20 | ||
| Enamine | EN300-1744465-0.1g |
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol |
2227718-40-1 | 0.1g |
$1106.0 | 2023-09-20 | ||
| Enamine | EN300-1744465-0.25g |
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol |
2227718-40-1 | 0.25g |
$1156.0 | 2023-09-20 | ||
| Enamine | EN300-1744465-0.5g |
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol |
2227718-40-1 | 0.5g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1744465-1.0g |
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol |
2227718-40-1 | 1g |
$1256.0 | 2023-06-03 | ||
| Enamine | EN300-1744465-2.5g |
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol |
2227718-40-1 | 2.5g |
$2464.0 | 2023-09-20 | ||
| Enamine | EN300-1744465-5.0g |
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol |
2227718-40-1 | 5g |
$3645.0 | 2023-06-03 | ||
| Enamine | EN300-1744465-10.0g |
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol |
2227718-40-1 | 10g |
$5405.0 | 2023-06-03 | ||
| Enamine | EN300-1744465-1g |
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol |
2227718-40-1 | 1g |
$1256.0 | 2023-09-20 | ||
| Enamine | EN300-1744465-5g |
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol |
2227718-40-1 | 5g |
$3645.0 | 2023-09-20 |
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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